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Compound of Interest

Compound Name: 1-Piperidinepentanoic acid

Cat. No.: B15547701 Get Quote

An In-depth Technical Guide to 1-
Piperidinepentanoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Piperidinepentanoic acid, also known as 5-(piperidin-1-yl)pentanoic acid, is a chemical

compound belonging to the piperidine class of organic molecules. It is characterized by a

piperidine ring N-substituted with a pentanoic acid tail. This molecule holds potential interest in

medicinal chemistry and drug development due to the prevalence of the piperidine scaffold in a

wide array of pharmacologically active compounds. This guide provides a comprehensive

overview of its chemical structure, properties, and relevant (though limited) biological context,

adhering to a technical format for a scientific audience.

Chemical Structure and Properties
The chemical structure of 1-Piperidinepentanoic acid consists of a saturated six-membered

heterocyclic piperidine ring where the nitrogen atom is bonded to the fifth carbon of a pentanoic

acid chain.

Chemical Identifiers

IUPAC Name: 5-(piperidin-1-yl)pentanoic acid
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CAS Number: 49637-20-9 (for the hydrochloride salt)

Molecular Formula: C₁₀H₁₉NO₂

Molecular Weight: 185.26 g/mol

The hydrochloride salt of 1-Piperidinepentanoic acid has a molecular formula of C₁₀H₂₀ClNO₂

and a molecular weight of 221.73 g/mol . The SMILES representation for the hydrochloride is

Cl.OC(=O)CCCCN1CCCCC1.[1]

Physicochemical Properties

Quantitative experimental data for the free acid form of 1-Piperidinepentanoic acid is not

readily available in public databases. The following table summarizes the available information,

primarily for the hydrochloride salt.

Property
Value (for Hydrochloride
Salt)

Data Source

Molecular Formula C₁₀H₂₀ClNO₂ [1]

Molecular Weight 221.73 g/mol [1]

SMILES Cl.OC(=O)CCCCN1CCCCC1 [1]

Synthesis
Specific, detailed experimental protocols for the synthesis of 1-Piperidinepentanoic acid are

not extensively documented in publicly accessible literature. However, a general synthetic

approach can be logically inferred.

A plausible synthetic route would involve the N-alkylation of piperidine with a 5-halopentanoic

acid ester, followed by hydrolysis of the ester to yield the final carboxylic acid.

Logical Synthesis Workflow
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Caption: A logical workflow for the synthesis of 1-Piperidinepentanoic acid.

Biological Activity and Signaling Pathways
Direct experimental evidence detailing the biological activity and associated signaling pathways

of 1-Piperidinepentanoic acid is currently lacking in the scientific literature. The biological

significance of piperidine-containing compounds is vast, with derivatives exhibiting a wide

range of activities, including but not limited to, antiviral, antimicrobial, and anticancer effects.

However, it is crucial to note that the specific activity of 1-Piperidinepentanoic acid has not

been characterized.

Given the structural motifs, potential (but purely speculative) areas of investigation could

include its interaction with receptors or enzymes where a lipophilic heterocyclic head and a

flexible acidic tail are recognized.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis, purification, and biological

evaluation of 1-Piperidinepentanoic acid are not available in the public domain. Researchers

interested in studying this compound would need to develop and validate their own

methodologies. A general workflow for such an investigation is proposed below.

General Experimental Workflow for Investigation
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Caption: A proposed experimental workflow for the synthesis, characterization, and biological

evaluation of 1-Piperidinepentanoic acid.

Conclusion
1-Piperidinepentanoic acid is a structurally defined molecule with potential for further

investigation in the fields of medicinal chemistry and drug discovery. While its chemical identity

is established, a significant gap exists in the literature regarding its specific physicochemical

properties, validated synthetic protocols, and biological activity. The information and proposed

workflows in this guide are intended to provide a foundational resource for researchers

embarking on the study of this and related compounds. Further experimental work is necessary

to fully elucidate the chemical and biological profile of 1-Piperidinepentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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